Cas no 217819-14-2 (Benzene, 1-bromo-3,5-bis(1,1-dimethylethyl)-2-methoxy-)

Benzene, 1-bromo-3,5-bis(1,1-dimethylethyl)-2-methoxy- structure
217819-14-2 structure
Product Name:Benzene, 1-bromo-3,5-bis(1,1-dimethylethyl)-2-methoxy-
CAS No:217819-14-2
MF:C15H23BrO
MW:299.246524095535
CID:1409107
PubChem ID:15405940
Update Time:2025-04-20

Benzene, 1-bromo-3,5-bis(1,1-dimethylethyl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-3,5-bis(1,1-dimethylethyl)-2-methoxy-
    • 1,5-di-tert-butyl-3-bromo-2-methoxybenzene
    • 1-bromo-3,5-ditert-butyl-2-methoxybenzene
    • DTXSID60572475
    • 1-Bromo-3,5-bis(1,1-dimethylethyl)-2-methoxybenzene
    • 1-methoxy-2,4-di-t-butyl-6-bromobenzene
    • 1-bromo-3,5-di-tert-butyl-2-methoxybenzene
    • SCHEMBL3770921
    • DA-30172
    • 217819-14-2
    • TWDKREJUVZHQFJ-UHFFFAOYSA-N
    • Inchi: 1S/C15H23BrO/c1-14(2,3)10-8-11(15(4,5)6)13(17-7)12(16)9-10/h8-9H,1-7H3
    • InChI Key: TWDKREJUVZHQFJ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1OC)C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 298.09329
  • Monoisotopic Mass: 298.09323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

Benzene, 1-bromo-3,5-bis(1,1-dimethylethyl)-2-methoxy- Related Literature

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